Cas no 1235044-69-5 (phenyl 4-({(5-chloro-2-methoxyphenyl)carbamoylformamido}methyl)piperidine-1-carboxylate)

• Product Name: phenyl 4-({(5-chloro-2-methoxyphenyl)carbamoylformamido}methyl)piperidine-1-carboxylate
• CAS No: 1235044-69-5
• MF: C₂₂H₂₄ClN₃O₅
• MW: 445.896064758301
• CID: 6532765
• Update Time: 2025-06-08

phenyl 4-({(5-chloro-2-methoxyphenyl)carbamoylformamido}methyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• phenyl 4-({(5-chloro-2-methoxyphenyl)carbamoylformamido}methyl)piperidine-1-carboxylate
• NPGLYJCAORFISO-UHFFFAOYSA-N
• 1-Piperidinecarboxylic acid, 4-[[[2-[(5-chloro-2-methoxyphenyl)amino]-2-oxoacetyl]amino]methyl]-, phenyl ester

• Inchi： 1S/C22H24ClN3O5/c1-30-19-8-7-16(23)13-18(19)25-21(28)20(27)24-14-15-9-11-26(12-10-15)22(29)31-17-5-3-2-4-6-17/h2-8,13,15H,9-12,14H2,1H3,(H,24,27)(H,25,28)
• InChI Key： NPGLYJCAORFISO-UHFFFAOYSA-N
• SMILES： N1(C(OC2=CC=CC=C2)=O)CCC(CNC(C(NC2=CC(Cl)=CC=C2OC)=O)=O)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on phenyl 4-({(5-chloro-2-methoxyphenyl)carbamoylformamido}methyl)piperidine-1-carboxylate

Phenyl 4-({(5-chloro-2-methoxyphenyl)carbamoylformamido}methyl)piperidine-1-carboxylate (CAS No. 1235044-69-5): A Comprehensive Overview

Phenyl 4-({(5-chloro-2-methoxyphenyl)carbamoylformamido}methyl)piperidine-1-carboxylate, identified by its CAS number CAS No. 1235044-69-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive study in medicinal chemistry. The unique structural features of this molecule, particularly its phenyl and piperidine moieties, contribute to its potential therapeutic applications.

The chemical structure of Phenyl 4-({(5-chloro-2-methoxyphenyl)carbamoylformamido}methyl)piperidine-1-carboxylate is characterized by a complex arrangement of functional groups. The presence of a (5-chloro-2-methoxyphenyl)carbamoylformamido moiety introduces a high degree of molecular complexity, which is often associated with enhanced binding affinity and selectivity towards biological targets. This structural feature is particularly relevant in the context of drug design, where precise molecular interactions are crucial for achieving desired pharmacological effects.

In recent years, there has been a growing interest in the development of novel piperidine-based compounds due to their diverse biological activities. Piperidine derivatives are known for their role in various therapeutic areas, including central nervous system (CNS) disorders, cardiovascular diseases, and cancer. The compound under discussion combines the piperidine scaffold with other functional groups that enhance its pharmacological profile, making it a valuable candidate for further investigation.

The phenyl ring in Phenyl 4-({(5-chloro-2-methoxyphenyl)carbamoylformamido}methyl)piperidine-1-carboxylate contributes to its hydrophobic properties, which can influence its solubility and permeability across biological membranes. These characteristics are critical for drug absorption and distribution within the body. Additionally, the presence of a carbamate group enhances the compound's ability to interact with biological targets through hydrogen bonding, a key mechanism in many pharmacological interactions.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of complex molecules like Phenyl 4-({(5-chloro-2-methoxyphenyl)carbamoylformamido}methyl)piperidine-1-carboxylate with biological targets. These studies have provided valuable insights into the compound's potential mechanisms of action. For instance, computational studies have suggested that the carbamate group may interact with specific amino acid residues in protein targets, leading to modulatory effects on cellular processes.

The synthesis of Phenyl 4-({(5-chloro-2-methoxyphenyl)carbamoylformamido}methyl)piperidine-1-carboxylate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The use of advanced synthetic techniques has allowed researchers to access this compound efficiently, enabling further exploration of its biological properties. The synthesis process also highlights the importance of stereochemical control, as the spatial arrangement of functional groups can significantly impact the compound's activity.

In vitro studies have begun to unravel the pharmacological profile of Phenyl 4-({(5-chloro-2-methoxyphenyl)carbamoylformamido}methyl)piperidine-1-carboxylate. Initial experiments have shown promising results in terms of binding affinity and selectivity towards certain enzymes and receptors. These findings are consistent with the structural features that enhance molecular interactions. Further studies are needed to fully characterize its pharmacological effects and potential therapeutic applications.

The development of novel pharmaceutical agents relies heavily on understanding the structure-activity relationships (SAR) of candidate compounds. Phenyl 4-({(5-chloro-2-methoxyphenyl)carbamoylformamido}methyl)piperidine-1-carboxylate serves as an excellent example of how structural modifications can influence biological activity. By systematically altering functional groups or substituents, researchers can fine-tune the pharmacological properties of this compound, potentially leading to more effective therapeutic agents.

The role of computational tools in drug discovery cannot be overstated. Molecular modeling software has become indispensable for predicting the behavior of complex molecules like Phenyl 4-({(5-chloro-2-methoxyphenyl)carbamoylformamido}methyl)piperidine-1-carboxylate in various biological environments. These tools allow researchers to visualize potential interactions at an atomic level, providing critical insights into how the compound might function within living systems.

As research continues to progress, new applications for Phenyl 4-({(5-chloro-2-methoxyphenyl)carbamoylformamido}methyl)piperidine-1-carboxylate are likely to emerge. The combination of its unique structural features and promising biological activities makes it a versatile molecule with potential uses in multiple therapeutic areas. Future studies will focus on elucidating its mechanisms of action and exploring its efficacy in preclinical models.

The integration of experimental data with computational predictions is essential for advancing our understanding of this compound. By combining traditional wet chemistry approaches with cutting-edge computational methods, researchers can gain a comprehensive view of Phenyl 4-({(5-chloro-2-methoxyphenyl)carbamoylformamido}methyl)piperidine-1-carboxylate's properties and potential applications. This interdisciplinary approach is key to unlocking the full therapeutic potential of this molecule.